Cas no 35788-27-3 (b-D-Ribofuranuronamide,1-(6-amino-9H-purin-9-yl)-1-deoxy-N-methyl-)
35788-27-3 structure
Product Name:b-D-Ribofuranuronamide,1-(6-amino-9H-purin-9-yl)-1-deoxy-N-methyl-
CAS No:35788-27-3
MF:C11H14N6O4
MW:294.266661167145
CID:312400
PubChem ID:98567
Update Time:2025-04-19
b-D-Ribofuranuronamide,1-(6-amino-9H-purin-9-yl)-1-deoxy-N-methyl- Chemical and Physical Properties
Names and Identifiers
-
- b-D-Ribofuranuronamide,1-(6-amino-9H-purin-9-yl)-1-deoxy-N-methyl-
- 5'-N-METHYLCARBOXAMIDOADENOSINE
- MECA
- 5'-N-methylcarboxamideadenosine
- adenosine-5'-N-methyl uronamide
- MEGA
- (2S,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxy-N-methyloxolane-2-carboxamide
- (2~{S},3~{S},4~{R},5~{R})-5-(6-aminopurin-9-yl)-~{N}-methyl-3,4-bis(oxidanyl)oxolane-2-carboxamide
- 1-(6-Amino-9H-purin-9-yl)-1-deoxy-N-methylribofuranuronamide hemihydrate
- 1-(6-Amino-9H-purin-9-yl)-1-deoxy-N-methyl-beta-D-ribofuranuronamide
- NSC 148458
- PDSP2_001279
- 35788-27-3
- (2S,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxy-N-methyloxolane-2-carboxamide
- (2S,3S,4R,5R)-5-(6-Amino-9H-purin-9-yl)-3,4-dihydroxy-N-methyltetrahydrofuran-2-carboxamide
- (2S,3S,4R)-5-(6-Aminopurin-9-yl)-N-methyl-3,4-dihydroxy-oxolane-2-carboxamide
- NCGC00162060-01
- PDSP2_000984
- Adenosine-5'-(N-methyl)carboxamide hemihydrate
- CHEMBL519809
- PDSP1_001295
- SCHEMBL10001413
- BDBM50407975
- PDSP1_001000
- DTXSID101168111
- NWQ
- Ribofuranuronamide, 1-(6-amino-9H-purin-9-yl)-1-deoxy-N-methyl-, hemihydrate
- NCGC00162060-02
- 1-(6-Amino-9H-purin-9-yl)-1-deoxy-N-methyl-I(2)-D-ribofuranuronamide
-
- Inchi: 1S/C11H14N6O4/c1-13-10(20)7-5(18)6(19)11(21-7)17-3-16-4-8(12)14-2-15-9(4)17/h2-3,5-7,11,18-19H,1H3,(H,13,20)(H2,12,14,15)/t5-,6+,7-,11+/m0/s1
- InChI Key: PLYRYAHDNXANEG-QMWPFBOUSA-N
- SMILES: O1[C@H](C(NC)=O)[C@H]([C@H]([C@@H]1N1C=NC2C(N)=NC=NC1=2)O)O
Computed Properties
- Exact Mass: 294.10800
- Monoisotopic Mass: 294.108
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 412
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _1.1
- Topological Polar Surface Area: 148Ų
Experimental Properties
- Density: 1.98
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.873
- Solubility: 0.1 M HCl: soluble
- PSA: 148.41000
- LogP: -1.25420
b-D-Ribofuranuronamide,1-(6-amino-9H-purin-9-yl)-1-deoxy-N-methyl- Security Information
- Hazardous Material transportation number:UN 2811 6.1/PG 2
- WGK Germany:3
- Hazard Category Code: 28
- Safety Instruction: 28-36/37-45
- RTECS:VJ2241000
-
Hazardous Material Identification:
- Storage Condition:The warehouse is ventilated and dry at low temperature, and stored separately from food raw materials
- Risk Phrases:R28
b-D-Ribofuranuronamide,1-(6-amino-9H-purin-9-yl)-1-deoxy-N-methyl- Related Literature
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Qiong Li,Danhua Zhou,Jiafeng Pan,Zhi Liu,Junhua Chen Analyst 2018 143 5670
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Jiafeng Pan,Dongqin Bao,Enhu Bao,Junhua Chen Analyst 2021 146 3673
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Shubin Fu,Dizhou Liu,Yuanpeng Deng,Menglin Li,Han Zhao,Jingran Guo,Jian Zhou,Pengyu Zhang,Chong Wang,Hongxuan Yu,Shixuan Dang,Jianing Zhang,Menglong Hao,Hui Li,Xiang Xu J. Mater. Chem. A 2023 11 742
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Jinyuan Chen,Hongxiang Wei,Xinyu Fang,Yuanqing Cai,Zhenzhen Zhang,Yunqing Wang,Jianhua Lin,Wenming Zhang,Guangxian Zhong Analyst 2021 146 3500
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Akkapol Suea-Ngam,Philip D. Howes,Andrew J. deMello Chem. Sci. 2021 12 12733
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